Ethyl 4-[(6-hydroxy-2-oxochromen-4-yl)methyl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[(6-hydroxy-2-oxochromen-4-yl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H20N2O5/c1-2-23-17(22)19-7-5-18(6-8-19)11-12-9-16(21)24-15-4-3-13(20)10-14(12)15/h3-4,9-10,20H,2,5-8,11H2,1H3
• InChI Key: MOKPDGXLCVQPHU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CC2=CC(=O)OC3=C2C=C(C=C3)O
• Molecular Formula: C17H20N2O5
• Molecular Weight: 332.4 g/mol

Description

Ethyl 4-[(6-hydroxy-2-oxochromen-4-yl)methyl]piperazine-1-carboxylate is a chemical compound that is commonly referred to as EHP-101. It is a synthetic molecule that has been developed for its potential therapeutic benefits in various medical conditions. EHP-101 has been studied extensively for its effects on the central nervous system and has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research on the synthesis of novel compounds incorporating Ethyl 4-[(6-hydroxy-2-oxochromen-4-yl)methyl]piperazine-1-carboxylate or related structures often explores their potential antimicrobial activities. For instance, Fandaklı et al. (2012) investigated the antimicrobial activity of new 1,2,4-triazol-3-one derivatives, synthesized via reduction and Mannich reactions, demonstrating good activity against tested microorganisms compared to ampicillin (Fandaklı et al., 2012). Similarly, Başoğlu et al. (2013) synthesized hybrid molecules containing penicillanic or cephalosporanic acid moieties, showing promising antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013).

Chemical Reactions and Derivatives

The reactivity of this compound with secondary amines has been explored to generate diverse chemical structures. Vasileva et al. (2018) reported the synthesis of N,N′-disubstituted piperazine derivatives through reactions with secondary amines, highlighting the versatility of this compound in chemical synthesis (Vasileva et al., 2018).

Biological Evaluation and Potential Therapeutic Applications

The structure and biological activity of derivatives related to this compound have been subjects of extensive research. Studies such as those by Lecanu et al. (2010) delve into the neuroprotective potential of specific derivatives, offering insights into multi-target therapeutic strategies for treating neurodegenerative diseases like Alzheimer's (Lecanu et al., 2010).

Impurity Profile and Drug Development

The impurity profile and characterization of similar compounds are critical in drug development processes. Thomasberger et al. (1999) detailed the impurity profile determination of a glycoprotein IIb/IIIa antagonist, highlighting the importance of purity and quality control in pharmaceutical development (Thomasberger et al., 1999).